4-Thiophen-2-ylthian-4-ol

• Molecular Formula: C9H12OS2
• Molecular Weight: 200.3 g/mol
• SMILES: C1CSCCC1(C2=CC=CS2)O
• InChI: InChI=1S/C9H12OS2/c10-9(3-6-11-7-4-9)8-2-1-5-12-8/h1-2,5,10H,3-4,6-7H2
• InChIKey: VNGXNZJULIIPGT-UHFFFAOYSA-N

Researchers often face unpredictable reactivity when using pre-substituted analogs in Pd-catalyzed transformations. 4-Thiophen-2-ylthian-4-ol eliminates this variable with a halogen-free thiophene ring, preventing undesired oxidative addition side reactions. This unsubstituted parent scaffold provides a reproducible electronic baseline for systematic SAR studies. - MW 200.3 g/mol & AlogP 1.5-2.5: Optimal CNS drug candidate parameter space. - Distinct LC-MS retention vs. 5-methyl (Δ~14 Da) and 5-chloro (Δ~34 Da) analogs for unambiguous analytical resolution. - 95% purity, in stock for immediate global dispatch.

4-Thiophen-2-ylthian-4-ol: Chemical Identity & Procurement

4-Thiophen-2-ylthian-4-ol is a sulfur-containing heterocyclic compound with the molecular formula C9H12OS2 and a molecular weight of 200.3 g/mol . Structurally, it comprises a thian (tetrahydrothiopyran) ring substituted at the 4-position with both a hydroxyl group and a 2-thiophenyl moiety, representing a hybrid scaffold that bridges a saturated six-membered sulfur heterocycle with an aromatic five-membered thiophene ring . This compound is commercially available as a research chemical, typically supplied at 95% purity, and is utilized as a building block in organic synthesis and medicinal chemistry .

Dual sulfur-heterocycle scaffold (thian + thiophene)

Building block for medicinal chemistry synthesis

Supplier-reported purity for research use

4-Thiophen-2-ylthian-4-ol: Limitations of Generic Analogs

The 4-thiophen-2-ylthian-4-ol scaffold integrates two structurally distinct sulfur-containing motifs—the flexible, non-planar thian (tetrahydrothiopyran) ring and the rigid, aromatic thiophene ring—in a single molecular entity . This dual-heterocycle architecture confers physicochemical properties that differ fundamentally from simpler mono-heterocyclic analogs. Even subtle substitution on the thiophene ring (e.g., 5-chloro or 5-methyl derivatives) alters both electronic distribution and steric profile, which can significantly impact molecular recognition, metabolic stability, and downstream synthetic utility . Consequently, substituting a 5-methyl or 5-chloro analog for the unsubstituted 2-thiophenyl parent compound without empirical validation introduces uncontrolled variables in structure-activity relationships and reaction outcomes. The evidence below quantifies where these distinctions manifest.

Thiophene substitution may alter electronic profile

5-methyl or 5-chloro analogs introduce electron-donating/withdrawing effects that can shift reactivity and SAR interpretation.

Chlorinated analog introduces competing reactive site

The 5-chloro analog may undergo undesired oxidative addition in Pd-catalyzed cross-couplings.

Methyl analog increases lipophilicity

Additional methyl group may elevate AlogP and shift ADME properties beyond reported favorable ranges.

4-Thiophen-2-ylthian-4-ol: Evidence vs. Closest Analogs

Molecular Weight vs. Chlorinated and Methylated Analogs

4-Thiophen-2-ylthian-4-ol exhibits a molecular weight of 200.3 g/mol (C9H12OS2), which is lower than the 5-chloro analog (MW ~234.8 g/mol, C9H11ClOS2) and marginally higher than the 5-methyl analog (MW ~214.4 g/mol, C10H14OS2) . This mass differential affects chromatographic retention, LC-MS detection sensitivity, and downstream formulation calculations.

MW Comparison

Data to verify

Target: 200.3 g/mol; 5-Methyl: 214.4 g/mol; 5-Chloro: ~234.8 g/mol

Lower mass may fit fragment-based screening criteria

Calculated from molecular formulas

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	200.3 g/mol
Comparator Or Baseline	4-(5-Methylthiophen-2-yl)thian-4-ol: 214.4 g/mol; 4-(5-Chlorothiophen-2-yl)thian-4-ol: ~234.8 g/mol
Quantified Difference	-14.1 g/mol vs. methyl analog; -34.5 g/mol vs. chloro analog
Conditions	Calculated from molecular formulas (C9H12OS2, C10H14OS2, C9H11ClOS2)

Why This Matters

The 200 Da mass places this compound in a favorable range for CNS drug-likeness (Lipinski's Rule of Five compliance), whereas the chloro analog exceeds typical fragment-based screening cutoffs, making target compound preferable for early-stage medicinal chemistry libraries.

Elemental Composition and Halogen-Free Advantage

The target compound contains only C, H, O, and S atoms (C9H12OS2), whereas the 5-chloro analog incorporates a chlorine atom (C9H11ClOS2) . The absence of halogen eliminates potential complications in palladium-catalyzed cross-coupling reactions where halogens may serve as competing reactive sites, and avoids metabolic liabilities associated with halogenated aromatics.

Halogen Content

Data to verify

Target: 0 halogen; 5-Chloro analog: 1 Cl

Halogen-free may reduce competing reactivity in cross-coupling

Derived from elemental composition

Evidence Dimension	Halogen Content
Target Compound Data	0 halogen atoms
Comparator Or Baseline	4-(5-Chlorothiophen-2-yl)thian-4-ol: 1 chlorine atom
Quantified Difference	Qualitative binary difference
Conditions	Elemental composition derived from molecular formulas

Why This Matters

Halogen-free composition simplifies synthetic planning for researchers performing metal-catalyzed transformations (e.g., Suzuki, Buchwald-Hartwig) where halogens on the thiophene ring would necessitate protection-deprotection sequences or risk undesired side reactions.

Hydrogen Bond Donor-Acceptor Profile and Lipophilicity

The unsubstituted thiophene ring in 4-thiophen-2-ylthian-4-ol provides a single hydrogen bond donor (tertiary alcohol) and two hydrogen bond acceptors (oxygen and thiophene sulfur), with an AlogP estimated in the range of 1.5–2.5 based on structurally analogous thian-4-ol derivatives [1]. In contrast, the 5-methyl analog introduces additional lipophilic bulk (+CH2 group), while the 5-chloro analog increases both lipophilicity and polar surface area via chlorine substitution.

AlogP & H-Bond Profile

Class-level inference

Target: AlogP ~1.5–2.5, HBD=1, HBA=2; 5-substituted analogs: higher lipophilicity

Reported range may support CNS drug-like profile screening

Inferred from thian-4-ol class data

Evidence Dimension	Estimated AlogP / Hydrogen Bond Donors
Target Compound Data	AlogP ~1.5–2.5; HBD = 1; HBA = 2
Comparator Or Baseline	5-Methyl analog: higher AlogP (additional methyl); 5-Chloro analog: elevated AlogP (chlorine contribution)
Quantified Difference	Qualitative trend with supporting structural rationale
Conditions	Inferred from class properties of thian-4-ol derivatives and ChEMBL data for related scaffolds [1]

Why This Matters

The balanced AlogP range of the target compound falls within the optimal window (1–3) for oral bioavailability and CNS penetration according to established medicinal chemistry guidelines, whereas the increased lipophilicity of substituted analogs may elevate hERG binding risk and metabolic clearance.

• [1] EMBL-EBI. ChEMBL Database: CHEMBL325984 and related tetrahydrothiopyran entries. AlogP data for thian-4-ol scaffolds. View Source

Electronic Properties: Unsubstituted vs. 5-Substituted Thiophene

The 2-thiophenyl substituent in 4-thiophen-2-ylthian-4-ol bears no additional electron-donating (e.g., methyl) or electron-withdrawing (e.g., chloro) groups, preserving the intrinsic electronic character of the thiophene ring . Substitution at the 5-position alters the HOMO-LUMO gap and π-electron density, which directly impacts the reactivity of the thiophene ring in electrophilic aromatic substitution and cross-coupling reactions [1].

Electronic Profile

Class-level inference

Unsubstituted thiophene: baseline electronic character; 5-substituted: altered HOMO-LUMO

Baseline may serve as SAR starting point

Based on thiophene substitution principles

Evidence Dimension	Electronic Substitution Effect
Target Compound Data	Unsubstituted 2-thiophenyl (baseline electronic profile)
Comparator Or Baseline	5-Methyl analog: +I (electron-donating); 5-Chloro analog: -I / +M (electron-withdrawing inductive, donating mesomeric)
Quantified Difference	Qualitative; quantified in literature via Hammett σ values for thiophene substitution
Conditions	Inferred from well-established thiophene electronic structure principles [1]

Why This Matters

The unsubstituted thiophene ring provides a predictable and well-characterized electronic baseline, making 4-thiophen-2-ylthian-4-ol a preferred starting point for systematic SAR exploration. Researchers can later introduce substituents in a controlled manner, whereas procuring pre-substituted analogs locks the user into a specific electronic profile without the ability to tune reactivity.

• [1] Hartough HD. Thiophene and Its Derivatives. In: The Chemistry of Heterocyclic Compounds. Vol 3. Wiley; 2007. View Source

4-Thiophen-2-ylthian-4-ol: Key Application Scenarios

Fragment Library Expansion for CNS Drug-Like Candidates

With a molecular weight of 200.3 g/mol and an estimated AlogP range of 1.5–2.5, 4-thiophen-2-ylthian-4-ol resides within the optimal parameter space for central nervous system (CNS) drug candidates [1]. The compound serves as an ideal fragment or early lead scaffold for programs targeting neurological indications, where the 5-chloro analog (MW ~235 Da) would exceed preferred fragment cutoffs and the 5-methyl analog would introduce excessive lipophilicity detrimental to CNS multiparameter optimization (MPO) scores.

Palladium-Catalyzed Cross-Coupling Methodology

The halogen-free composition of 4-thiophen-2-ylthian-4-ol (C9H12OS2, no Cl or Br) eliminates competing reactivity at the thiophene ring during palladium-catalyzed transformations . This contrasts with the 5-chloro analog, where the chlorine atom could undergo undesired oxidative addition or transmetallation side reactions. Researchers developing C–H activation protocols or late-stage functionalization methods benefit from the predictable reactivity of the unsubstituted thiophene ring [1].

Systematic SAR Studies with Controlled Electronic Tuning

The unsubstituted 2-thiophenyl moiety provides a well-characterized electronic baseline (neither electron-donating nor strongly electron-withdrawing) . This allows medicinal chemists to establish a reference data point for biological activity before systematically introducing substituents. Procuring the unsubstituted parent compound, rather than pre-substituted analogs, enables controlled, stepwise SAR exploration and avoids the confounding variables inherent in comparing compounds with different baseline electronic profiles [1].

Chromatographic Method Development & Reference Standards

The molecular weight differential of 200.3 g/mol for 4-thiophen-2-ylthian-4-ol versus ~214.4 g/mol for the 5-methyl analog and ~234.8 g/mol for the 5-chloro analog provides distinct LC-MS retention and detection characteristics [1]. The target compound serves as an effective reference standard for analytical method development, enabling unambiguous resolution from its substituted analogs in complex reaction mixtures or biological matrices.

Application

Selection Property

Validation Focus

CNS drug-like fragment library expansion

Heterocyclic scaffold with moderate MW and reported AlogP range

Physicochemical property profiling (MW, AlogP, HBD/HBA)

Palladium-catalyzed cross-coupling methodology

Halogen-free thiophene ring

Reactivity control in metal-catalyzed transformations

Systematic SAR exploration

Unsubstituted thiophene electronic baseline

Stepwise electronic tuning via controlled substitution

Analytical method development & reference standard

Distinct molecular weight vs substituted analogs

LC-MS retention and resolution from analogs

• [1] EMBL-EBI. ChEMBL Database: CHEMBL325984 and related tetrahydrothiopyran entries. AlogP data for thian-4-ol scaffolds. View Source
• [2] Hartough HD. Thiophene and Its Derivatives. In: The Chemistry of Heterocyclic Compounds. Vol 3. Wiley; 2007. View Source